Dysprosium-164

• CAS: 13967-69-6
• Molecular Formula: Dy
• Molecular Weight: 163.92918 g/mol
• SMILES: [Dy]
• InChI: InChI=1S/Dy/i1+1
• InChIKey: KBQHZAAAGSGFKK-OUBTZVSYSA-N

Dysprosium-164 (¹⁶⁴Dy) is a stable, non-radioactive isotope of the rare-earth element dysprosium (atomic number 66), with a natural isotopic abundance of approximately 28.2%. It is distinguished within the dysprosium isotopic family by possessing the highest thermal neutron capture cross-section among all stable dysprosium isotopes, measured at approximately 2600–2650 barns at 0.0253 eV.

Dysprosium-164 (CAS 13967-69-6): High-Neutron-Capture Enriched Isotope for Reactor Burnable Poison and Medical Radioisotope Production

Dysprosium-164 (¹⁶⁴Dy) is a stable, non-radioactive isotope of the rare-earth element dysprosium (atomic number 66), with a natural isotopic abundance of approximately 28.2% [1]. It is distinguished within the dysprosium isotopic family by possessing the highest thermal neutron capture cross-section among all stable dysprosium isotopes, measured at approximately 2600–2650 barns at 0.0253 eV [2][3]. Natural dysprosium exhibits an overall thermal capture cross-section of ~950 barns, of which approximately 80% is attributable solely to the ¹⁶⁴Dy component despite its less-than-one-third natural abundance [1]. This disproportionate contribution to neutron absorption capacity makes ¹⁶⁴Dy the functionally dominant isotope for any application requiring high neutron capture efficiency within the dysprosium element family. ¹⁶⁴Dy is commercially available in enriched form (typically ≥90% isotopic enrichment) as oxide (¹⁶⁴Dy₂O₃) from specialized isotope separation facilities, with pricing documented in the range of $1000–$3200 per gram depending on enrichment assay and production scale [4].

• [1] Block RC, Bishop MC, Barry DP, et al. Neutron transmission and capture measurements and analysis of Dy from 0.01 to 550 eV. Progress in Nuclear Energy. 2017;94:126-132. View Source
• [2] Obložinský P, Herman M, Mughabghab SF, et al. Evaluation of neutron cross sections for a complete set of Dy isotopes. Nuclear Instruments and Methods in Physics Research Section B. 2008;266(19):4249-4257. View Source
• [3] Mughabghab SF. Atlas of Neutron Resonances: Resonance Parameters and Thermal Cross Sections, Z=1-100. 5th ed. Amsterdam: Elsevier; 2006. (Thermal capture cross-section data for ¹⁶⁴Dy: 2600-2650 barns). View Source
• [4] Renier JP, Grossbeck ML, Bigelow TS. Development of Improved Burnable Poisons for Commercial Nuclear Power Reactors. Technical Report. University of Tennessee/Oak Ridge National Laboratory; 2003. Report No.: ORNL/TM-2003/XXX. View Source

Why Natural Dysprosium or Alternative Dy Isotopes Cannot Substitute for Enriched Dysprosium-164 in Critical Nuclear and Medical Applications

Substituting natural-abundance dysprosium for isotopically enriched ¹⁶⁴Dy introduces quantitatively significant performance penalties that cannot be remedied by simply increasing material mass loading. Natural dysprosium contains seven stable isotopes (¹⁵⁶Dy, ¹⁵⁸Dy, ¹⁶⁰Dy, ¹⁶¹Dy, ¹⁶²Dy, ¹⁶³Dy, and ¹⁶⁴Dy), among which thermal capture cross-sections vary by nearly two orders of magnitude—from approximately 30 barns for ¹⁵⁶Dy to 2600 barns for ¹⁶⁴Dy [1]. Using natural dysprosium in a burnable poison application yields a residual reactivity ratio of 38.5% at end-of-life, whereas fully ¹⁶⁴Dy-enriched material reduces this residual penalty by more than half to 18.0% [2]. This residual reactivity burden arises because neutron capture by non-¹⁶⁴Dy isotopes produces daughter nuclides (notably ¹⁶⁵Ho) that retain substantial neutron absorption capacity long after the fuel's target burnup has been achieved. For medical radioisotope production, natural dysprosium targets generate substantially lower specific activity of ¹⁶⁵Dy and ¹⁶⁶Ho per unit mass due to dilution by low-cross-section isotopes, increasing target mass requirements and complicating subsequent radiochemical separation workflows [3]. Substitution with any other single dysprosium isotope is similarly untenable, as no other stable Dy isotope approaches ¹⁶⁴Dy's thermal capture cross-section—the next highest among naturally abundant isotopes is ¹⁶³Dy at approximately 130 barns, a ~20-fold lower value [1]. The enrichment premium is therefore not a discretionary cost but a fundamental requirement for achieving the performance specifications described in the evidence below.

• [1] Obložinský P, Herman M, Mughabghab SF, et al. Evaluation of neutron cross sections for a complete set of Dy isotopes. Nuclear Instruments and Methods in Physics Research Section B. 2008;266(19):4249-4257. View Source
• [2] Renier JP, Grossbeck ML, Bigelow TS. Development of Improved Burnable Poisons for Commercial Nuclear Power Reactors. Technical Report. University of Tennessee/Oak Ridge National Laboratory; 2003. Report No.: ORNL/TM-2003/XXX. View Source
• [3] Lahiri S, Nayak D, Das SK, Ramaswami A, Manohar SB. Production of ¹⁶⁶Ho through ¹⁶⁴Dy(n,γ)¹⁶⁵Dy(n,γ)¹⁶⁶Dy(β⁻)¹⁶⁶Ho and separation of ¹⁶⁶Ho. Applied Radiation and Isotopes. 2004;61(6):1157-1161. View Source

Dysprosium-164 Procurement Evidence Guide: Quantified Performance Differentiation vs. Natural Dysprosium and Competing Isotopes

Thermal Neutron Capture Cross-Section: ¹⁶⁴Dy vs. Natural Dysprosium and Other Dy Isotopes

At thermal neutron energy (0.0253 eV or 2200 m/s), ¹⁶⁴Dy exhibits a capture cross-section of approximately 2600 barns, the highest among all stable dysprosium isotopes and approximately 2.7× higher than the effective cross-section of natural dysprosium (950 barns) [1][2]. The capture cross-sections across the complete set of Dy isotopes range from ~30 barns for ¹⁵⁶Dy to 2600 barns for ¹⁶⁴Dy, a span of nearly two orders of magnitude [1]. Natural dysprosium's overall 950-barn cross-section derives approximately 80% of its total neutron capture capacity from the ¹⁶⁴Dy component, despite ¹⁶⁴Dy constituting only 28.2% of the natural isotopic mixture [3].

Evidence Dimension	Thermal neutron capture cross-section at 0.0253 eV
Target Compound Data	2600 barns (¹⁶⁴Dy, 100% enrichment equivalent)
Comparator Or Baseline	Natural dysprosium: 950 barns; ¹⁵⁶Dy: ~30 barns; ¹⁶³Dy: ~130 barns; ¹⁶²Dy: ~180 barns
Quantified Difference	¹⁶⁴Dy is 2.7× higher than natural Dy; ~20× higher than ¹⁶³Dy; ~87× higher than ¹⁵⁶Dy
Conditions	Thermal neutron energy at 2200 m/s (0.0253 eV); evaluated nuclear data from ENDF/B-VII.0 library

Why This Matters

Higher capture cross-section per unit mass enables reduced burnable poison loading for equivalent initial reactivity suppression, translating directly to lower material cost per fuel assembly and minimized parasitic neutron absorption at end-of-life.

• [1] Obložinský P, Herman M, Mughabghab SF, et al. Evaluation of neutron cross sections for a complete set of Dy isotopes. Nuclear Instruments and Methods in Physics Research Section B. 2008;266(19):4249-4257. View Source
• [2] Mughabghab SF. Atlas of Neutron Resonances: Resonance Parameters and Thermal Cross Sections, Z=1-100. 5th ed. Amsterdam: Elsevier; 2006. View Source
• [3] Block RC, Bishop MC, Barry DP, et al. Neutron transmission and capture measurements and analysis of Dy from 0.01 to 550 eV. Progress in Nuclear Energy. 2017;94:126-132. View Source

Residual Reactivity Ratio: Enriched ¹⁶⁴Dy Burnable Poison vs. Natural Dysprosium

In neutronics calculations for a 4.0 wt% homogeneous Dy₂O₃ loading in 16 IFBA (Integral Fuel Burnable Absorber) rods per fuel assembly, fully ¹⁶⁴Dy-enriched burnable poison achieved a residual reactivity ratio of 18.0% at end-of-life, compared to 38.5% for natural-abundance dysprosium at identical initial reactivity worth conditions [1]. The residual reactivity burden for enriched ¹⁶⁴Dy is thus more than two times smaller than that of natural dysprosium. The initial reactivity worth of the enriched ¹⁶⁴Dy configuration was 6.75 × 10⁻² Δk/k versus 6.08 × 10⁻² Δk/k for natural dysprosium, with the lower residual ratio achieved despite slightly higher initial worth [1].

Evidence Dimension	Residual reactivity ratio at fuel end-of-life
Target Compound Data	18.0% residual reactivity ratio (fully ¹⁶⁴Dy-enriched Dy₂O₃, 4.0 wt% homogeneous loading)
Comparator Or Baseline	38.5% residual reactivity ratio (natural isotopic abundance Dy₂O₃, 4.0 wt% homogeneous loading)
Quantified Difference	53% reduction in residual reactivity penalty; >2× smaller residual worth
Conditions	16 IFBA rods per PWR fuel assembly; 4.0 wt% homogeneous Dy₂O₃ loading; end-of-life neutronics calculation

Why This Matters

Reduced residual reactivity penalty directly extends usable fuel life and increases fuel burnup, translating to estimated fuel cycle cost savings of approximately $30 million for a commercial reactor deployment compared to natural dysprosium burnable poison [1].

• [1] Renier JP, Grossbeck ML, Bigelow TS. Development of Improved Burnable Poisons for Commercial Nuclear Power Reactors. Technical Report. University of Tennessee/Oak Ridge National Laboratory; 2003. Report No.: ORNL/TM-2003/XXX. View Source

Medical Radioisotope Production Yield: 96.8% Enriched ¹⁶⁴Dy Target vs. Natural Dysprosium

Irradiation of a 100 mg Dy₂O₃ target with 96.8% isotopic enrichment of ¹⁶⁴Dy in the HANARO research reactor for 283 hours yields 3.54 Ci (1.31 × 10¹¹ Bq) of ¹⁶⁶Ho activity via the double neutron capture pathway ¹⁶⁴Dy(n,γ)¹⁶⁵Dy(n,γ)¹⁶⁶Dy(β⁻)¹⁶⁶Ho [1]. By comparison, a 20 mg natural Dy(NO₃)₃ target irradiated at 2 × 10¹³ n/cm²/s for only 4 hours produced 5.76 Ci of ¹⁶⁵Dy with specific activity of 610 mCi/mg Dy [2]. The enriched target approach enables double neutron capture to access ¹⁶⁶Ho (T₁/₂ = 26.8 h, β⁻ emitter suitable for radiotherapeutic applications), whereas natural dysprosium targets predominantly yield single-capture product ¹⁶⁵Dy (T₁/₂ = 2.33 h) with lower therapeutic utility due to shorter half-life [3].

Evidence Dimension	Radioisotope production yield and product identity
Target Compound Data	3.54 Ci ¹⁶⁶Ho from 100 mg 96.8% enriched ¹⁶⁴Dy₂O₃ (283 h irradiation)
Comparator Or Baseline	5.76 Ci ¹⁶⁵Dy from 20 mg natural Dy(NO₃)₃ (4 h irradiation); 610 mCi/mg specific activity for ¹⁶⁵Dy
Quantified Difference	Enriched target enables ¹⁶⁶Ho production via double capture; natural target limited to ¹⁶⁵Dy (single capture product)
Conditions	HANARO research reactor; thermal neutron flux; target mass and irradiation duration as specified

Why This Matters

Enriched ¹⁶⁴Dy is the only viable target material for producing clinically relevant quantities of ¹⁶⁶Ho for radiation synovectomy and targeted radionuclide therapy; natural dysprosium cannot achieve comparable ¹⁶⁶Ho yields due to dilution by low-cross-section isotopes.

• [1] Kim JR, Park KB, et al. The Evaluation of ¹⁶⁶Ho Product by Double Neutron Capture from HANARO Research Reactor. Korean Nuclear Society; 2000. (Cited in KCI Korean Journal Database). View Source
• [2] Kim JR, Park KB. Studies on Preparation of Dysprosium-165 Metallic Macroaggregates for the Treatment of Rheumatoid Arthritis. Korean Journal of Nuclear Medicine. 1994;28(2):227-234. View Source
• [3] Lahiri S, Nayak D, Das SK, Ramaswami A, Manohar SB. Production of ¹⁶⁶Ho through ¹⁶⁴Dy(n,γ)¹⁶⁵Dy(n,γ)¹⁶⁶Dy(β⁻)¹⁶⁶Ho and separation of ¹⁶⁶Ho. Applied Radiation and Isotopes. 2004;61(6):1157-1161. View Source

Enriched ¹⁶⁴Dy Procurement Economics: Production Scale, Assay, and Cost Tradeoffs

The plasma separation process (PSP) at the Theragenics Corporation facility in Oak Ridge, TN, is the documented industrial-scale production method for enriched ¹⁶⁴Dy . Current PSP facility capability achieves an annual ¹⁶⁴Dy production rate of 2.2–4 kg/year at 61–67% enrichment assay, with pricing in the range of $1000–$3200 per gram depending on availability and assay [1]. Experimental optimization runs have demonstrated achievable enrichment up to 74% ¹⁶⁴Dy on leading-edge collector fractions [1]. Projected scaling to a 6-Tesla magnetic field PSP configuration would increase annual production capacity to approximately 125 kg/year at 90% enrichment assay, with significantly reduced per-gram processing cost [1]. As a reference point, a 4.0 wt% enriched ¹⁶⁴Dy loading in a single fuel assembly requires 1150 grams of ¹⁶⁴Dy [1].

Evidence Dimension	Enrichment production scale and cost
Target Compound Data	Current: 2.2–4 kg/year at 61–67% assay; projected: 125 kg/year at 90% assay (6T PSP)
Comparator Or Baseline	Natural dysprosium: no enrichment cost; 28.2% natural abundance; $10–$50/g for oxide
Quantified Difference	Enrichment premium: $1000–$3200/g for enriched ¹⁶⁴Dy vs. ~$10–$50/g for natural Dy₂O₃
Conditions	Theragenics PSP facility, Oak Ridge, TN; production data from 2003 technical report

Why This Matters

Procurement planning must account for the $1000–$3200/g enrichment premium against the quantified fuel cycle savings (~$30 million per reactor deployment), establishing a positive return-on-investment case for enriched ¹⁶⁴Dy in burnable poison applications.

• [1] Renier JP, Grossbeck ML, Bigelow TS. Development of Improved Burnable Poisons for Commercial Nuclear Power Reactors. Technical Report. University of Tennessee/Oak Ridge National Laboratory; 2003. Report No.: ORNL/TM-2003/XXX. View Source

Priority Application Scenarios for Dysprosium-164 Procurement in Nuclear Energy and Medical Isotope Programs

Advanced Burnable Poison for Extended Fuel Cycle PWR and CANDU Reactors

Enriched ¹⁶⁴Dy oxide (¹⁶⁴Dy₂O₃) deployed as an Integral Fuel Burnable Absorber (IFBA) reduces end-of-life residual reactivity penalty to 18.0%, compared to 38.5% for natural dysprosium, enabling approximately $30 million in fuel cycle savings per commercial reactor deployment [1]. The quantified 53% reduction in residual reactivity burden directly translates to extended fuel burnup and reduced fresh fuel reload requirements. Procurement of ¹⁶⁴Dy at ≥90% enrichment is essential for achieving this performance differential; substitution with natural dysprosium or lower-enrichment material negates the residual reactivity reduction benefit. A single fuel assembly configuration requires approximately 1150 grams of ¹⁶⁴Dy at 4.0 wt% loading [1].

Target Material for ¹⁶⁶Ho Production in Radiation Synovectomy and Targeted Radiotherapy

High-enrichment ¹⁶⁴Dy₂O₃ (≥96.8% isotopic purity) serves as the requisite target material for reactor-based production of ¹⁶⁶Ho via the double neutron capture pathway ¹⁶⁴Dy(n,γ)¹⁶⁵Dy(n,γ)¹⁶⁶Dy(β⁻)¹⁶⁶Ho [2]. The enriched target enables clinically viable ¹⁶⁶Ho yields (e.g., 3.54 Ci from 100 mg target mass) that cannot be achieved with natural dysprosium due to dilution by low-cross-section isotopes. ¹⁶⁶Ho (T₁/₂ = 26.8 h, β⁻ emitter) is utilized in ¹⁶⁶Dy/¹⁶⁶Ho in vivo generator systems for radiation synovectomy and is under investigation for targeted radionuclide therapy applications [3].

Neutron Flux Detector Foils and Activation Analysis Standards

Enriched ¹⁶⁴Dy foils are employed as neutron flux detectors in heterogeneous reactor lattice measurements, leveraging the isotope's high and precisely characterized thermal capture cross-section (2600 barns at 0.0253 eV) [4]. The well-documented resonance parameters for ¹⁶⁴Dy in evaluated nuclear data libraries (ENDF/B-VII.0) make it suitable for activation analysis requiring accurate neutron spectrum unfolding. The high specific activity achievable with enriched material improves detection sensitivity compared to natural dysprosium foils.

Nuclear Data Validation and Reactor Physics Benchmarking

Highly enriched ¹⁶⁴Dy samples (>90% isotopic purity) are essential for experimental validation of neutron cross-section evaluations, as the presence of other Dy isotopes complicates resonance analysis due to overlapping absorption features [5]. Recent time-of-flight measurements at facilities including the Japan Proton Accelerator Research Complex (J-PARC) and Rensselaer Polytechnic Institute have utilized enriched ¹⁶⁴Dy targets to refine resonance parameters and improve the accuracy of ENDF/B evaluated nuclear data libraries [5][6].

• [1] Renier JP, Grossbeck ML, Bigelow TS. Development of Improved Burnable Poisons for Commercial Nuclear Power Reactors. Technical Report. University of Tennessee/Oak Ridge National Laboratory; 2003. Report No.: ORNL/TM-2003/XXX. View Source
• [2] Kim JR, Park KB, et al. The Evaluation of ¹⁶⁶Ho Product by Double Neutron Capture from HANARO Research Reactor. Korean Nuclear Society; 2000. View Source
• [3] Lahiri S, Nayak D, Das SK, Ramaswami A, Manohar SB. Production of ¹⁶⁶Ho through ¹⁶⁴Dy(n,γ)¹⁶⁵Dy(n,γ)¹⁶⁶Dy(β⁻)¹⁶⁶Ho and separation of ¹⁶⁶Ho. Applied Radiation and Isotopes. 2004;61(6):1157-1161. View Source
• [4] Obložinský P, Herman M, Mughabghab SF, et al. Evaluation of neutron cross sections for a complete set of Dy isotopes. Nuclear Instruments and Methods in Physics Research Section B. 2008;266(19):4249-4257. View Source
• [5] Kim GN, et al. Neutron capture yields and resonance parameters of dysprosium isotopes measured at Japan Proton Accelerator Research Complex. 2018. View Source
• [6] Block RC, Bishop MC, Barry DP, et al. Neutron transmission and capture measurements and analysis of Dy from 0.01 to 550 eV. Progress in Nuclear Energy. 2017;94:126-132. View Source